Cas no 2138137-65-0 (1-4-(dimethylamino)butyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-4-(dimethylamino)butyl-1H-1,2,3-triazol-4-amine
• CAS No: 2138137-65-0
• MF: C₈H₁₇N₅
• MW: 183.254080533981
• CID: 6609406
• PubChem ID: 165961493
• Update Time: 2025-06-30

1-4-(dimethylamino)butyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-4-(dimethylamino)butyl-1H-1,2,3-triazol-4-amine
• 2138137-65-0
• 1-[4-(dimethylamino)butyl]-1H-1,2,3-triazol-4-amine
• EN300-1114119

• Inchi： 1S/C8H17N5/c1-12(2)5-3-4-6-13-7-8(9)10-11-13/h7H,3-6,9H2,1-2H3
• InChI Key： KZRCAPGUQMRKLF-UHFFFAOYSA-N
• SMILES： N(C)(C)CCCCN1C=C(N)N=N1

Computed Properties

• Exact Mass: 183.14839556g/mol
• Monoisotopic Mass: 183.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 60Ų

Additional information on 1-4-(dimethylamino)butyl-1H-1,2,3-triazol-4-amine

Introduction to 1-4-(dimethylamino)butyl-1H-1,2,3-triazol-4-amine (CAS No. 2138137-65-0)

1-4-(dimethylamino)butyl-1H-1,2,3-triazol-4-amine, identified by its Chemical Abstracts Service (CAS) number 2138137-65-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This triazolamine derivative has garnered attention due to its unique structural features and potential applications in drug development. The presence of a dimethylamino butyl side chain and a triazol-4-amine core suggests a compound with versatile reactivity, making it a valuable candidate for further investigation in synthetic chemistry and biological assays.

The molecular structure of 1-4-(dimethylamino)butyl-1H-1,2,3-triazol-4-amine incorporates a highly functionalized nitrogen-rich heterocycle, which is a common motif in modern pharmaceuticals. The triazole ring is known for its stability and ability to participate in hydrogen bonding, while the dimethylamino group introduces basicity and potential interactions with acidic pharmacophores. This combination makes the compound a promising scaffold for the design of bioactive molecules.

In recent years, there has been growing interest in nitrogen-containing heterocycles as key components in drug discovery. The triazolamine moiety has been extensively studied for its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. For instance, derivatives of triazoles have been reported to exhibit antimicrobial, antiviral, and anti-inflammatory properties. The specific substitution pattern in 1-4-(dimethylamino)butyl-1H-1,2,3-triazol-4-amine may confer unique pharmacological characteristics that distinguish it from other analogs.

The dimethylamino butyl chain further enhances the compound's potential utility by providing a lipophilic extension that can improve solubility and membrane permeability. This feature is particularly important in drug design, as poor solubility can limit bioavailability and therapeutic efficacy. Additionally, the butyl group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 1-4-(dimethylamino)butyl-1H-1,2,3-triazol-4-amine. Molecular docking studies have been employed to predict interactions with biological targets such as enzymes and receptors. These simulations have shown that the compound may exhibit binding affinity to proteins involved in metabolic pathways or signal transduction processes. Such insights are crucial for understanding its potential therapeutic effects and for guiding further optimization efforts.

Moreover, the synthesis of 1-4-(dimethylamino)butyl-1H-1,2,3-triazol-4-amine represents an achievement in synthetic organic chemistry. The construction of the triazole ring followed by functionalization of the butyl chain demonstrates the ability to access complex molecular architectures. Techniques such as nucleophilic substitution reactions and transition-metal-catalyzed coupling reactions have been utilized to construct the desired framework efficiently. These synthetic strategies are not only applicable to this compound but also serve as valuable tools for generating other nitrogen-containing heterocycles.

The pharmacological evaluation of 1-4-(dimethylamino)butyl-1H-1,2,3-triazol-4-amine is currently underway in several research laboratories. Preliminary data suggest that the compound may possess inhibitory activity against certain enzymes relevant to inflammatory diseases or cancer. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential. In vitro assays are being conducted to assess its interaction with target proteins and to determine its selectivity profile.

One of the most exciting aspects of this research is the potential for structure-based drug design. By understanding how 1-(4-dimethylaminobutyl)-1H-imidazo[5][[triazole]-4(5)] amine CAS NO:2138137 65 0 interacts with biological targets at the molecular level, chemists can make informed modifications to improve its potency and reduce side effects. This approach leverages cutting-edge technologies such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to visualize binding interactions in high resolution.

The broader implications of this research extend beyond individual compounds like 1-(4-dimethylaminobutyl)-imidazo[5][[triazole]-4(5)] amine CAS NO:2138137 65 0. They contribute to our fundamental understanding of how nitrogen-containing heterocycles function as pharmacophores and provide insights into rational drug design strategies. As our knowledge base grows, so does our ability to develop novel therapeutics that address unmet medical needs.

In conclusion, 1-(Dimethylaminobutyl)-imidazo[5][[triazole]-4(5)] amine CAS NO:2138137 65 0 CAS NO:2138137 65 0 is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug development,and ongoing studies are expected to yield valuable insights into its biological activity and therapeutic applications.